3,5-dibromo-N-(2-fluoroethyl)benzamide

• IUPAC Name: 3,5-dibromo-N-(2-fluoroethyl)benzamide
• InChI: InChI=1S/C9H8Br2FNO/c10-7-3-6(4-8(11)5-7)9(14)13-2-1-12/h3-5H,1-2H2,(H,13,14)
• InChI Key: OSBUAJFCESDBPT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1Br)Br)C(=O)NCCF
• Molecular Formula: C9H8Br2FNO
• Molecular Weight: 324.97 g/mol

Description

3,5-dibromo-N-(2-fluoroethyl)benzamide is a chemical compound with the CAS Number: 1863446-88-1. It has a molecular weight of 246.08.

Molecular Structure Analysis

The InChI code for 3,5-dibromo-N-(2-fluoroethyl)benzamide is 1S/C9H9BrFNO/c10-8-3-1-2-7 (6-8)9 (13)12-5-4-11/h1-3,6H,4-5H2, (H,12,13). This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

3,5-dibromo-N-(2-fluoroethyl)benzamide has a molecular weight of 246.08. It is stored at a temperature of 28 C.

Scientific Research Applications

Synthesis and Spectroscopic Properties

• Antipathogenic Activity : Research has highlighted the synthesis and characterization of acylthioureas with various halogenated phenyl substituents, including those similar to "3,5-dibromo-N-(2-fluoroethyl)benzamide". These compounds have shown significant antipathogenic activity, particularly against strains known for biofilm formation, demonstrating potential for the development of novel antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

Molecular Imaging and Pharmaceutical Studies

• Imaging the Sigma2 Receptor Status of Tumors : Fluorine-containing benzamide analogs, including those structurally related to "3,5-dibromo-N-(2-fluoroethyl)benzamide", have been synthesized and evaluated for PET imaging of the sigma-2 receptor status in solid tumors. These studies provide a foundation for using such compounds in diagnostic imaging and highlight the importance of fluorine in developing imaging agents (Tu et al., 2007).

Crystal Structure Analysis

• Crystal Structures of Halogenated Benzamides : The crystal structures of several N-[2-(trifluoromethyl)phenyl]benzamides, including fluorinated, brominated, and iodinated derivatives, have been reported. These studies provide insights into the molecular conformations and intermolecular interactions of such compounds, contributing to a deeper understanding of their chemical behavior and potential applications in material science and drug design (Suchetan et al., 2016).

Fluorinated Heterocycles in Pharmaceutical and Agrochemical Industries

• Synthesis of Fluorinated Heterocycles : Research into the rhodium(III)-catalyzed coupling of benzamides with 2,2-difluorovinyl tosylate demonstrates the synthesis of various fluorinated heterocycles. These compounds are pivotal in the pharmaceutical and agrochemical industries, showcasing the role of halogenated benzamides and their derivatives in creating structurally diverse and biologically relevant molecules (Wu et al., 2017).

Chemical Sensing

• Colorimetric Sensing of Fluoride Anions : N-(Cyano(naphthalen-1-yl)methyl)benzamide derivatives, related to "3,5-dibromo-N-(2-fluoroethyl)benzamide", have been synthesized and shown to exhibit colorimetric sensing capabilities for fluoride anions. This application is crucial for environmental monitoring and diagnostics, indicating the versatility of such compounds beyond traditional pharmaceutical uses (Younes et al., 2020).

Safety and Hazards

The safety data sheet for 3,5-dibromo-N-(2-fluoroethyl)benzamide is available online. It’s important to handle this compound with care, using appropriate personal protective equipment, and to avoid contact with skin, eyes, or clothing.